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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205 Get Quote

An In-depth Technical Guide to 2-(4-
Aminophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-(4-Aminophenyl)ethanol
(CAS No. 104-10-9), a versatile bifunctional molecule of significant interest in organic

synthesis, materials science, and pharmaceutical development. This guide covers its core

chemical properties, structural identifiers, detailed experimental protocols for its synthesis and

characterization, and its applications.

Chemical Identity and Structure
2-(4-Aminophenyl)ethanol, also known as 4-aminophenethyl alcohol, is an aromatic

compound featuring both a primary amine and a primary alcohol functional group. This

structure makes it a valuable building block for creating more complex molecules.[1][2][3] Its

key identifiers are summarized below.

// Central Structure Node structure [ label="2-(4-Aminophenyl)ethanol\n{C₈H₁₁NO | MW:

137.18 g/mol }", shape="octagon", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize="12",

penwidth="2" ];
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// Identifier Nodes cas [label="{CAS Number | 104-10-9}", fillcolor="#F1F3F4",

fontcolor="#202124"]; iupac [label="{IUPAC Name | 2-(4-aminophenyl)ethanol}",
fillcolor="#F1F3F4", fontcolor="#202124"]; smiles [label="{SMILES | Nc1ccc(CCO)cc1}",

fillcolor="#F1F3F4", fontcolor="#202124"]; inchi [label="{InChI | 1S/C8H11NO/c9...}",

fillcolor="#F1F3F4", fontcolor="#202124"]; inchikey [label="{InChIKey | QXHDYMUPPXAMPQ-

UHFFFAOYSA-N}", fillcolor="#F1F3F4", fontcolor="#202124"]; synonym [label="{Synonyms | 4-

Aminophenethyl Alcohol | p-Aminophenylethanol}", fillcolor="#F1F3F4", fontcolor="#202124"];

// Central Structure Node structure [ label="2-(4-Aminophenyl)ethanol\n{C₈H₁₁NO | MW:

137.18 g/mol }", shape="octagon", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize="12",

penwidth="2" ];

// Identifier Nodes cas [label="{CAS Number | 104-10-9}", fillcolor="#F1F3F4",

fontcolor="#202124"]; iupac [label="{IUPAC Name | 2-(4-aminophenyl)ethanol}",
fillcolor="#F1F3F4", fontcolor="#202124"]; smiles [label="{SMILES | Nc1ccc(CCO)cc1}",

fillcolor="#F1F3F4", fontcolor="#202124"]; inchi [label="{InChI | 1S/C8H11NO/c9...}",

fillcolor="#F1F3F4", fontcolor="#202124"]; inchikey [label="{InChIKey | QXHDYMUPPXAMPQ-

UHFFFAOYSA-N}", fillcolor="#F1F3F4", fontcolor="#202124"]; synonym [label="{Synonyms | 4-

Aminophenethyl Alcohol | p-Aminophenylethanol}", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges edge [color="#5F6368", arrowhead="normal", penwidth="1.5"]; structure -> cas;

structure -> iupac; structure -> smiles; structure -> inchi; structure -> inchikey; structure ->

synonym; } Caption: Relationship between the chemical structure and its key identifiers.
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Identifier Type Value

IUPAC Name 2-(4-aminophenyl)ethanol[4]

Synonyms
4-Aminophenethyl alcohol, p-

Aminophenylethanol[1][5][6]

CAS Number 104-10-9[1][7]

Molecular Formula C₈H₁₁NO[1][7]

Molecular Weight 137.18 g/mol [1][7]

SMILES Nc1ccc(CCO)cc1[2][8][9]

InChI
InChI=1S/C8H11NO/c9-8-3-1-7(2-4-8)5-6-

10/h1-4,10H,5-6,9H2[1][2][4]

InChIKey QXHDYMUPPXAMPQ-UHFFFAOYSA-N[1][2][4]

Physicochemical Properties
The physical and chemical properties of 2-(4-Aminophenyl)ethanol are crucial for its handling,

storage, and application in various reactions. It typically appears as a white to light brown

crystalline solid.[5][10]

Property Value

Melting Point 107-110 °C[1][6][7]

Boiling Point 255 °C[1][6][7]

Density (estimate) 1.063 g/cm³[1][7]

pKa (Predicted) 15.05 ± 0.10[1][7]

Refractive Index (estimate) 1.5470[1][7]

Solubility
Soluble in methanol and other highly polar

solvents.[1][6][7]

Storage Conditions
Keep in a dark place, under an inert

atmosphere, at room temperature.[1][11]
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Experimental Protocols
The most common synthetic route to 2-(4-Aminophenyl)ethanol is the chemical reduction of

the nitro group of a suitable precursor, such as 2-(4-nitrophenyl)ethanol. Various catalytic

systems can be employed for this transformation.

Catalytic hydrogenation of 2-(4-nitrophenyl)ethanol is a clean and efficient method for preparing

2-(4-Aminophenyl)ethanol. Palladium on carbon (Pd/C) is a commonly used catalyst.[12]

Methodology:

Reaction Setup: A pressure reactor is charged with 2-(4-nitrophenyl)ethanol (1 equivalent),

5-10% Pd/C catalyst (typically 5-10% by weight of the starting material), and a solvent such

as ethanol or methanol.[12][13]

Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with

hydrogen gas (e.g., to 2 MPa).[12] The reaction mixture is stirred vigorously at a controlled

temperature (e.g., 40 °C) for several hours (e.g., 3-12 hours).[12]

Monitoring: The reaction progress is monitored by an appropriate technique, such as Thin-

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to

confirm the complete consumption of the starting material.

Work-up: Upon completion, the reactor is depressurized, and the reaction mixture is filtered

through a pad of celite to remove the Pd/C catalyst.

Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to

remove the solvent.

Purification: The resulting solid residue can be further purified by recrystallization from a

suitable solvent (e.g., ethanol) to yield pure 2-(4-Aminophenyl)ethanol as white crystals.[7]

[12]

// Workflow {start_material, catalyst, hydrogen} -> reaction [style=invis]; start_material ->

reaction [lhead=cluster_reaction, minlen=2]; catalyst -> reaction [lhead=cluster_reaction,

minlen=2]; hydrogen -> reaction [lhead=cluster_reaction, minlen=2]; reaction -> filtration;
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filtration -> concentration; concentration -> purification; purification -> product; } Caption:

General workflow for the synthesis and purification of the title compound.

To confirm the identity and purity of the synthesized product, several analytical techniques are

employed.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃

or DMSO-d₆).

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons (typically in the range of δ 6.6-7.0 ppm), the two methylene (-CH₂-) groups (δ 2.6

and 3.6 ppm), and the amine and hydroxyl protons.[7]

¹³C NMR: The carbon spectrum will confirm the presence of the eight unique carbon atoms

in the molecule.[7]

Infrared (IR) Spectroscopy:

Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated

Total Reflectance (ATR) accessory.

Expected Peaks: The IR spectrum will show characteristic absorption bands for N-H

stretching of the primary amine (around 3300-3400 cm⁻¹), O-H stretching of the alcohol

(broad peak around 3200-3600 cm⁻¹), C-H stretching (aromatic and aliphatic), and C=C

stretching of the aromatic ring (around 1500-1600 cm⁻¹).[7]

Purity Analysis (GC/HPLC):

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be

used to determine the purity of the final compound, with typical purities exceeding 98%.[5]

[14]

Applications and Reactivity
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2-(4-Aminophenyl)ethanol is a key intermediate in various fields due to its dual functionality.

Polymer Chemistry: It serves as a non-symmetric monomer in the preparation of ordered

polymers, such as head-to-head poly(amide-ester)s.[1][2][10]

Materials Science: It has been used for the functionalization of graphene nanoplatelets,

which can enhance the mechanical and thermal properties of polyurethane nanocomposites.

[1][2][10]

Organic Synthesis: It is a precursor in the synthesis of other valuable chemicals, such as 4-

aminostyrene.[1][2][10]

Drug Development: In modern pharmacology, it is utilized as a linker molecule in the

synthesis of Proteolysis Targeting Chimeras (PROTACs).[15] PROTACs are novel

therapeutic agents designed to selectively degrade target proteins within cells.[15]

Flavor and Fragrance: The compound is also used in the formulation of various food and

cosmetic fragrances, including honey, peach, and floral scents.[7]

Safety and Handling
2-(4-Aminophenyl)ethanol is classified as an irritant.[10] It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4][8]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles

(eyeshields), and a dust mask (e.g., type N95), should be worn when handling the

compound.[8]

Handling Precautions: Avoid breathing dust. Use only in a well-ventilated area. Avoid contact

with skin and eyes.[1]

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place, away

from oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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